Cas no 6238-96-6 (6-(tert-butyl)-2H-1,4-benzoxazin-3(4H)-one)

• Product Name: 6-(tert-butyl)-2H-1,4-benzoxazin-3(4H)-one
• CAS No: 6238-96-6
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD03830266
• CID: 502404
• PubChem ID: 5129950
• Update Time: 2025-07-02

6-(tert-butyl)-2H-1,4-benzoxazin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

• 6-(tert-Butyl)-2H-benzo[b][1,4]oxazin-3(4H)-one
• 2H-1,4-Benzoxazin-3(4H)-one,6-(1,1-dimethylethyl)-
• 6-(TERT-BUTYL)-2H-1,4-BENZOXAZIN-3(4H)-ONE
• 6-tert-butyl-4H-1,4-benzoxazin-3-one
• DTXSID40408607
• AKOS000421109
• MFCD03830266
• AC6487
• 6-tert-butyl-2,4-dihydro-1,4-benzoxazin-3-one
• SY130711
• BRD-K46716279-001-01-4
• 6238-96-6
• SR-01000144066-1
• J-518111
• SCHEMBL760564
• CCG-34186
• 6-tert-Butyl-4H-benzo[1,4]oxazin-3-one
• RBEMVEIJGYOVMA-UHFFFAOYSA-N
• SR-01000144066
• HMS1510K13
• 6-tert-butyl-2H-1,4-benzoxazin-3(4H)-one
• ChemDiv3_013257
• 6-tert-butyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
• 6-tert-butyl-2H-benzo[b][1,4]oxazin-3(4H)-one
• CS-0313163
• 4Z-0811
• DB-207322
• STK804193
• 6-(tert-butyl)-2H-1,4-benzoxazin-3(4H)-one

• MDL： MFCD03830266
• Inchi： 1S/C12H15NO2/c1-12(2,3)8-4-5-10-9(6-8)13-11(14)7-15-10/h4-6H,7H2,1-3H3,(H,13,14)
• InChI Key： RBEMVEIJGYOVMA-UHFFFAOYSA-N
• SMILES： O1CC(NC2C1=CC=C(C=2)C(C)(C)C)=O

Computed Properties

• Exact Mass: 205.11000
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 149-151°
• Boiling Point: 344.7±42.0 °C at 760 mmHg
• Flash Point: 162.3±27.9 °C
• Refractive Index: 1.526
• PSA: 38.33000
• LogP: 2.45300
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

6-(tert-butyl)-2H-1,4-benzoxazin-3(4H)-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 6-(tert-butyl)-2H-1,4-benzoxazin-3(4H)-one

6-(tert-Butyl)-2H-benzo[b][1,4]oxazin-3(4H)-one (CAS 6238-96-6): A Comprehensive Technical Overview

The chemical compound 6-(tert-Butyl)-2H-benzo[b][1,4]oxazin-3(4H)-one (CAS 6238-96-6) represents an important heterocyclic structure in modern organic chemistry. This benzoxazinone derivative has gained significant attention in pharmaceutical research and material science due to its unique molecular architecture. With a molecular formula of C12H15NO2 and molecular weight of 205.25 g/mol, this compound features a tert-butyl group at the 6-position of the benzoxazine ring system, which significantly influences its physical and chemical properties.

Recent studies highlight the growing importance of 6-(tert-Butyl)-2H-benzo[b][1,4]oxazin-3(4H)-one in drug discovery programs. The benzoxazinone scaffold is known for its diverse biological activities, making it a privileged structure in medicinal chemistry. Researchers particularly value the tert-butyl substitution pattern in this compound as it often enhances metabolic stability and improves pharmacokinetic properties of potential drug candidates. The compound's CAS 6238-96-6 serves as a crucial identifier in chemical databases and research publications.

The synthesis of 6-(tert-Butyl)-2H-benzo[b][1,4]oxazin-3(4H)-one typically involves multi-step organic transformations starting from commercially available precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the current industry focus on sustainable manufacturing. Analytical characterization of this compound includes standard techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis, which are essential for quality control in research and development settings.

In material science applications, 6-(tert-Butyl)-2H-benzo[b][1,4]oxazin-3(4H)-one has shown promise as a building block for advanced polymers and functional materials. The benzoxazinone core contributes to thermal stability while the tert-butyl group can influence solubility and processing characteristics. These properties make it particularly interesting for applications in electronic materials and specialty coatings where performance under demanding conditions is required.

The pharmaceutical industry continues to explore derivatives of CAS 6238-96-6 for various therapeutic areas. Current research trends focus on its potential as a kinase inhibitor scaffold and its application in central nervous system (CNS) drug development. The compound's molecular structure allows for diverse modifications, enabling medicinal chemists to fine-tune biological activity and selectivity. This flexibility explains why 6-(tert-Butyl)-2H-benzo[b][1,4]oxazin-3(4H)-one remains a popular starting point in drug discovery projects.

From a commercial perspective, the global market for benzoxazinone derivatives including CAS 6238-96-6 has shown steady growth, driven by increasing R&D investments in pharmaceutical and specialty chemical sectors. Suppliers typically offer this compound in research quantities with >95% purity, catering to academic and industrial laboratories. The compound's stability under standard storage conditions (room temperature, protected from light and moisture) makes it convenient for research use.

Environmental and safety considerations for 6-(tert-Butyl)-2H-benzo[b][1,4]oxazin-3(4H)-one follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when handling this material. Researchers should consult the compound's Safety Data Sheet (SDS) for specific handling and disposal guidelines, reflecting the chemical industry's increased focus on workplace safety and regulatory compliance.

Future research directions for CAS 6238-96-6 and its derivatives may explore novel synthetic methodologies, including continuous flow chemistry and biocatalytic approaches. The integration of artificial intelligence in drug discovery could further accelerate the exploration of this chemical space, potentially identifying new therapeutic applications. Additionally, the compound's potential in agrochemical research represents another promising avenue, given the structural similarities to known bioactive molecules in this field.

For researchers working with 6-(tert-Butyl)-2H-benzo[b][1,4]oxazin-3(4H)-one, proper analytical characterization remains crucial. Advanced techniques such as X-ray crystallography can provide valuable structural insights, while computational chemistry methods help predict physicochemical properties and biological activity. These interdisciplinary approaches exemplify modern chemical research methodologies that combine experimental and theoretical tools.

The patent landscape surrounding benzoxazinone derivatives including CAS 6238-96-6 shows active development, particularly in pharmaceutical applications. Recent filings demonstrate innovation in formulation technologies and novel therapeutic uses, indicating continued commercial interest in this chemical class. This intellectual property activity underscores the compound's relevance in current drug development pipelines and specialty chemical markets.

In conclusion, 6-(tert-Butyl)-2H-benzo[b][1,4]oxazin-3(4H)-one (CAS 6238-96-6) represents a versatile and valuable compound in contemporary chemical research. Its unique molecular structure, combined with diverse potential applications, ensures its continued importance across multiple scientific disciplines. As research techniques advance and new applications emerge, this benzoxazinone derivative will likely maintain its position as a significant compound in both academic and industrial settings.